![molecular formula C9H7BrF2O2 B2570733 3-(4-Bromophenyl)-2,2-difluoropropanoic acid CAS No. 1710091-83-0](/img/structure/B2570733.png)
3-(4-Bromophenyl)-2,2-difluoropropanoic acid
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Overview
Description
3-(4-Bromophenyl)-2,2-difluoropropanoic acid is a chemical compound with the molecular formula C9H9BrO2. It has an average mass of 229.071 Da and a monoisotopic mass of 227.978592 Da .
Physical And Chemical Properties Analysis
3-(4-Bromophenyl)-2,2-difluoropropanoic acid is described as a white to light yellow or beige crystalline powder . Its molecular formula is C9H9BrO2, and it has an average mass of 229.071 Da and a monoisotopic mass of 227.978592 Da .Scientific Research Applications
- Applications :
- Applications :
Catalysis and Transition Metal Complexes
Phthalocyanine and Fullerene Chemistry
Biological and Neurotoxic Studies
Safety and Hazards
The safety data sheet for a related compound, 3-(4-Bromophenyl)propionic acid, indicates that it is harmful if swallowed and can cause skin and eye irritation. It may also cause respiratory irritation. Protective measures include avoiding ingestion and inhalation, wearing personal protective equipment, and ensuring adequate ventilation .
Future Directions
While specific future directions for 3-(4-Bromophenyl)-2,2-difluoropropanoic acid are not mentioned in the search results, related compounds have shown potential in various fields. For instance, a newly synthesized pyrazoline derivative showed anti-neurotoxic potential . This suggests that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid and related compounds could have potential applications in medicine and other fields.
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid may also interact with various biological targets.
Mode of Action
It’s known that similar compounds can undergo reactions at the benzylic position . This suggests that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid might interact with its targets through a similar mechanism, leading to changes in the target molecules.
Biochemical Pathways
Related compounds have been shown to participate in suzuki–miyaura coupling reactions , which involve the formation of carbon-carbon bonds. This suggests that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid may also influence similar biochemical pathways.
Result of Action
Similar compounds have shown various biological activities, such as antiviral, anti-inflammatory, and anticancer effects . This suggests that 3-(4-Bromophenyl)-2,2-difluoropropanoic acid may have similar effects.
Action Environment
It’s known that environmental conditions can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
3-(4-bromophenyl)-2,2-difluoropropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c10-7-3-1-6(2-4-7)5-9(11,12)8(13)14/h1-4H,5H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZSJMGOJFLXORI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)O)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromophenyl)-2,2-difluoropropanoic acid | |
CAS RN |
1710091-83-0 |
Source
|
Record name | 3-(4-bromophenyl)-2,2-difluoropropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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